Cas no 1343137-76-7 (N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine)

• Product Name: N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine
• CAS No: 1343137-76-7
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5217635
• PubChem ID: 62702796
• Update Time: 2026-03-06

N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine
• 4-Isopropyl-N-(2-methoxyethyl)cyclohexan-1-amine
• Cyclohexanamine, N-(2-methoxyethyl)-4-(1-methylethyl)-
• N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H25NO/c1-10(2)11-4-6-12(7-5-11)13-8-9-14-3/h10-13H,4-9H2,1-3H3
• InChI Key： SWAJJAUXDRYWHU-UHFFFAOYSA-N
• SMILES： O(C)CCNC1CCC(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine

Comprehensive Guide to N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 1343137-76-7): Properties, Applications, and Market Insights

N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 1343137-76-7) is a specialized cyclohexylamine derivative with a unique molecular structure that combines a methoxyethyl group and an isopropyl substitution. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. The presence of both amine and ether functional groups makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules.

The growing demand for N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine is driven by its applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the fields of CNS drugs and anti-inflammatory agents. Its structural features allow for efficient modification, making it a preferred choice for medicinal chemists working on targeted drug delivery systems.

From a chemical perspective, N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine exhibits interesting physicochemical properties. The cyclohexane ring provides steric stability, while the methoxyethylamine side chain enhances solubility in polar solvents. This balance between lipophilicity and hydrophilicity is particularly valuable in formulation development, addressing one of the key challenges in modern pharmaceutical research - improving drug bioavailability.

The synthesis of CAS 1343137-76-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current manufacturing processes focus on green chemistry principles, reflecting the industry's shift toward sustainable production methods. This aligns with the increasing global emphasis on environmentally friendly chemical synthesis, a topic that consistently ranks high in search engine queries related to specialty chemicals.

In the pharmaceutical sector, N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine has shown promise in early-stage drug development projects. Its molecular framework is being investigated for potential activity against various biological targets, particularly in neurological disorders. The compound's ability to potentially cross the blood-brain barrier makes it especially interesting for researchers working on neurodegenerative disease treatments, a rapidly growing area of medical research.

The agrochemical industry has also taken notice of CAS 1343137-76-7, with preliminary studies suggesting its derivatives could serve as effective crop protection agents. The isopropylcyclohexyl moiety in particular appears to contribute to pesticidal activity, while the methoxyethylamine group may enhance systemic movement in plants. These properties position the compound as a potential candidate for next-generation sustainable agriculture solutions.

Market analysis indicates steady growth in demand for N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine, particularly from research institutions and specialty chemical manufacturers. The compound's custom synthesis services have seen increased inquiries, reflecting the pharmaceutical industry's need for tailored intermediates. Current pricing trends show stability, with projections suggesting moderate growth as applications continue to develop in both life sciences and material chemistry sectors.

Quality control standards for CAS 1343137-76-7 typically require high purity levels (often >98%), with rigorous analytical testing including HPLC, GC-MS, and NMR verification. Storage recommendations generally suggest keeping the compound in cool, dry conditions protected from light, with particular attention to its amine functionality which may be sensitive to oxidation over extended periods.

Future research directions for N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine are likely to focus on expanding its utility in catalysis and material science applications. The compound's potential as a ligand in transition metal catalysis is particularly intriguing, offering possibilities for more efficient synthetic routes in complex molecule construction. Additionally, its structural features make it a candidate for incorporation into advanced polymeric materials with specialized properties.

For researchers and manufacturers working with CAS 1343137-76-7, staying informed about regulatory developments is crucial. While currently not classified under restrictive categories, ongoing monitoring of chemical regulations and safety guidelines is recommended. The compound's handling should follow standard laboratory safety protocols for amine-containing substances, with proper personal protective equipment and ventilation systems in place.

The scientific literature surrounding N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine continues to grow, with recent publications exploring its use in asymmetric synthesis and chiral resolution techniques. These developments highlight the compound's versatility and potential to contribute to more efficient synthetic methodologies. Academic and industrial researchers alike are encouraged to explore its applications in their specific fields of interest.

In conclusion, N-(2-methoxyethyl)-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 1343137-76-7) represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its unique structural features and adaptable chemistry make it a valuable tool for researchers working at the forefront of drug discovery, agrochemical development, and advanced material design. As research continues to uncover new potential uses, this compound is poised to maintain its relevance in the evolving landscape of specialty chemicals.